Cas no 2613382-12-8 (Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)-)

• Product Name: Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)-
• CAS No: 2613382-12-8
• MF: C₈H₁₂O₃
• MW: 156.18
• MDL: MFCD33031617
• CID: 5361092
• PubChem ID: 153294461
• Update Time: 2025-08-02

Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)-
• 3-(methoxymethyl)bicyclo1.1.1pentane-1-carboxylic acid
• EN300-27736005
• EN300-36596630
• SCHEMBL25552514
• G74270
• 2613382-12-8
• Z3991150558

• MDL： MFCD33031617
• Inchi： 1S/C8H12O3/c1-11-5-7-2-8(3-7,4-7)6(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： ANVCQLAOCSFXDU-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(COC)(C1)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Additional information on Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)-

Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)-: An Emerging Compound in Medicinal Chemistry

Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- (CAS No. 2613382-12-8) is a unique and highly versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its bicyclic structure and the presence of a methoxymethyl substituent, offers a range of potential applications in the development of novel therapeutic agents.

The bicyclo[1.1.1]pentane scaffold is known for its rigidity and conformational constraint, which can significantly influence the pharmacological properties of molecules containing this moiety. The 3-(methoxymethyl) substitution adds further complexity and functionality, enhancing the compound's potential for modulating biological targets. Recent studies have highlighted the importance of such structural features in improving the potency, selectivity, and pharmacokinetic profiles of drug candidates.

In the context of medicinal chemistry, Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- has been explored for its ability to serve as a building block in the synthesis of more complex molecules. Its unique structure provides a platform for the introduction of various functional groups, enabling chemists to fine-tune the properties of the final product. This flexibility is particularly valuable in the early stages of drug discovery, where rapid optimization and screening are essential.

One of the key areas where Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- has shown promise is in the development of inhibitors for specific enzymes and receptors. For instance, recent research has demonstrated its potential as a scaffold for designing inhibitors of kinases, which are crucial enzymes involved in various cellular processes and disease pathways. The rigid structure of the bicyclo[1.1.1]pentane core helps to stabilize interactions with target proteins, potentially leading to more effective and selective inhibitors.

Moreover, the 3-(methoxymethyl) group can influence the lipophilicity and solubility of the compound, which are critical parameters for optimizing drug delivery and bioavailability. Studies have shown that modifications to this substituent can significantly impact the pharmacokinetic properties of derived molecules, making it an important consideration in drug design.

In addition to its applications in enzyme inhibition, Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in signal transduction and are targets for numerous therapeutic interventions. The unique structural features of this compound make it well-suited for exploring new ligand-receptor interactions and developing novel GPCR modulators.

The synthesis of Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- involves several well-established chemical reactions, including cyclopropanation and functional group transformations. Recent advances in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in large-scale drug discovery programs.

From a safety perspective, Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- has been evaluated for its toxicity and environmental impact. Preliminary studies suggest that it exhibits low toxicity and is environmentally benign when handled properly, making it a suitable candidate for further development in pharmaceutical applications.

In conclusion, Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(methoxymethyl)- (CAS No. 2613382-12-8) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and versatility make it an attractive building block for developing novel therapeutic agents targeting a wide range of diseases and conditions.